Cas no 951626-43-0 (methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate)
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(2-methylthiazol-4-yl)acetate
- 4-Thiazoleacetic acid, 2-methyl-, methyl ester
- methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate
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- MDL: MFCD09851810
- Inchi: 1S/C7H9NO2S/c1-5-8-6(4-11-5)3-7(9)10-2/h4H,3H2,1-2H3
- InChI Key: CURSUWQFJQVUFS-UHFFFAOYSA-N
- SMILES: S1C=C(CC(OC)=O)N=C1C
Computed Properties
- Exact Mass: 171.03539970g/mol
- Monoisotopic Mass: 171.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.4Ų
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28755-1.0g |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
951626-43-0 | 1.0g |
$492.0 | 2023-02-14 | ||
| Enamine | EN300-28755-2.5g |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
951626-43-0 | 2.5g |
$1020.0 | 2023-09-06 | ||
| Enamine | EN300-28755-5.0g |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
951626-43-0 | 5.0g |
$1291.0 | 2023-02-14 | ||
| Enamine | EN300-28755-10.0g |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
951626-43-0 | 10.0g |
$1623.0 | 2023-02-14 | ||
| Enamine | EN300-28755-1g |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
951626-43-0 | 1g |
$492.0 | 2023-09-06 | ||
| Enamine | EN300-28755-5g |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
951626-43-0 | 5g |
$1291.0 | 2023-09-06 | ||
| Enamine | EN300-28755-10g |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
951626-43-0 | 10g |
$1623.0 | 2023-09-06 |
methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate
Methyl 2-(2-Methyl-1,3-Thiazol-4-yl)Acetate: A Comprehensive Overview
Methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate, also known by its CAS registry number CAS No. 951626-43-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and potential applications in various industries. The structure of this compound consists of a thiazole ring substituted with a methyl group at the 4-position and an acetate group at the 2-position, making it a versatile molecule for further functionalization and exploration.
The synthesis of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate involves a series of well-established organic reactions, including nucleophilic substitution and acetylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis and oxidation, which are critical factors for its potential use in industrial settings.
One of the most promising applications of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate lies in its role as a precursor for advanced materials. Researchers have demonstrated that this compound can be used to synthesize novel polymers with enhanced mechanical and thermal properties. For instance, recent studies have shown that incorporating this thiazole derivative into polymer matrices significantly improves their tensile strength and thermal stability, making them suitable for high-performance applications such as aerospace components and electronic devices.
In addition to its material science applications, methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate has also garnered attention in the pharmaceutical industry. Its ability to act as a bioisostere in drug design has been explored in several recent studies. By replacing certain functional groups in existing drugs with this thiazole derivative, researchers have observed improved pharmacokinetic profiles and reduced toxicity. This highlights the potential of this compound in developing next-generation therapeutics targeting various diseases, including cancer and inflammatory conditions.
The environmental impact of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate has also been a topic of interest. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These studies have revealed that under controlled conditions, the compound undergoes rapid biodegradation without posing significant risks to aquatic ecosystems. This makes it a more sustainable choice compared to traditional synthetic compounds that persist in the environment for extended periods.
Furthermore, the spectroscopic properties of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate have been extensively characterized using techniques such as UV-vis spectroscopy and NMR spectroscopy. These analyses have provided valuable insights into its electronic structure and intermolecular interactions, which are crucial for understanding its reactivity and behavior in different chemical environments.
In conclusion, methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate, with its unique chemical structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. From advanced materials development to pharmaceutical innovation and environmental sustainability, this compound continues to be a focal point for researchers seeking to push the boundaries of modern chemistry.
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